Cas no 1198787-34-6 (3-Amino-3-ethylpiperidine-2,6-dione hydrochloride)

• Product Name: 3-Amino-3-ethylpiperidine-2,6-dione hydrochloride
• CAS No: 1198787-34-6
• MF: C₇H₁₃ClN₂O₂
• MW: 192.643320798874
• CID: 6124529
• PubChem ID: 21928274
• Update Time: 2025-06-14

3-Amino-3-ethylpiperidine-2,6-dione hydrochloride Chemical and Physical Properties

Names and Identifiers

• SCHEMBL1399088
• 1198787-34-6
• EN300-7463245
• 3-amino-3-ethylpiperidine-2,6-dione hydrochloride
• 3-amino-3-ethylpiperidine-2,6-dione;hydrochloride
• 3-Amino-3-ethylpiperidine-2,6-dione hydrochloride

• Inchi： 1S/C7H12N2O2.ClH/c1-2-7(8)4-3-5(10)9-6(7)11;/h2-4,8H2,1H3,(H,9,10,11);1H
• InChI Key： OCKIXQKTALNIPA-UHFFFAOYSA-N
• SMILES： Cl.O=C1C(CC)(CCC(N1)=O)N

Computed Properties

• Exact Mass: 192.0665554g/mol
• Monoisotopic Mass: 192.0665554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-Amino-3-ethylpiperidine-2,6-dione hydrochloride

Recent Advances in the Study of 3-Amino-3-ethylpiperidine-2,6-dione Hydrochloride (CAS: 1198787-34-6)

3-Amino-3-ethylpiperidine-2,6-dione hydrochloride (CAS: 1198787-34-6) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly as a building block for novel therapeutic agents. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The compound has garnered attention due to its structural similarity to other piperidine derivatives known for their pharmacological properties. Researchers have investigated its role as an intermediate in the synthesis of more complex molecules, particularly those targeting neurological and oncological disorders. Recent publications highlight its utility in the development of proteasome inhibitors and immunomodulatory drugs, which are critical in cancer therapy and autoimmune diseases.

One of the key advancements in the study of 3-Amino-3-ethylpiperidine-2,6-dione hydrochloride is the optimization of its synthetic route. A 2023 study published in the Journal of Medicinal Chemistry detailed a more efficient and scalable synthesis method, reducing production costs and improving yield. This development is expected to facilitate further research and potential commercialization of derivatives based on this compound.

In terms of biological activity, recent in vitro and in vivo studies have demonstrated the compound's ability to modulate specific enzymatic pathways. For instance, it has shown inhibitory effects on the NF-κB pathway, which plays a crucial role in inflammation and cancer progression. These findings suggest its potential as a lead compound for anti-inflammatory and anti-cancer therapies, although further preclinical studies are needed to validate these effects.

Another area of interest is the compound's potential use in combination therapies. A 2024 study in Bioorganic & Medicinal Chemistry Letters explored its synergistic effects with existing chemotherapeutic agents, revealing enhanced efficacy in certain cancer cell lines. This research opens new avenues for developing combination regimens that could improve treatment outcomes while minimizing side effects.

Despite these promising developments, challenges remain in the clinical translation of 3-Amino-3-ethylpiperidine-2,6-dione hydrochloride. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed in future studies. Researchers are also exploring structural modifications to enhance its pharmacological properties while maintaining its core activity.

In conclusion, 3-Amino-3-ethylpiperidine-2,6-dione hydrochloride (CAS: 1198787-34-6) represents a promising scaffold for drug development, with recent studies highlighting its versatility and potential therapeutic applications. Continued research into its mechanisms of action and optimization of its chemical properties will be crucial for advancing this compound toward clinical use. The field eagerly anticipates further discoveries that could unlock its full potential in addressing unmet medical needs.